Osteoclastogenesis Inhibition vs. Parent Scaffold
Anti-osteoporosis agent-3 (Compound 11) exhibited an IC₅₀ of 322.9 nM in suppressing osteoclastogenesis, representing a ∼15-fold improvement in potency compared to the parent compound PMSA-3-Ac in the same assay system [1].
| Evidence Dimension | Inhibition of RANKL-induced osteoclastogenesis (TRAP staining assay) |
|---|---|
| Target Compound Data | IC₅₀ = 322.9 nM |
| Comparator Or Baseline | PMSA-3-Ac (IC₅₀ not explicitly stated, but ∼15-fold less potent) |
| Quantified Difference | ∼15-fold improvement in potency |
| Conditions | RANKL-induced osteoclastogenesis in C57/BL6 mouse bone marrow-derived macrophages, assessed by TRAP staining; concentration-response curve (0.1–10 µM). |
Why This Matters
This head-to-head comparison within the same chemical series validates the structure-guided optimization and provides a clear rationale for selecting Compound 11 over earlier PMSA derivatives for further development.
- [1] Chen Z, et al. Discovery of PMSA Derivative 11 as a Novel Lead Compound for Therapeutic Treatment of Osteoporosis In Vitro and In Vivo. J Med Chem. 2023 May 25;66(10):6766-6781. doi:10.1021/acs.jmedchem.3c00114. PMID:37151031. View Source
